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Compound of Interest

Compound Name: Thespone

Cat. No.: B1235297

This technical support center provides researchers, scientists, and drug development
professionals with essential information for overcoming the challenges associated with the
agueous instability of Thespone (Telaglenastat, CB-839). The following troubleshooting guides,
FAQs, and protocols are designed to ensure reliable and reproducible experimental results.

Frequently Asked Questions (FAQSs)

Q1: What is Thespone (Telaglenastat, CB-839)? Al: Thespone, also known as Telaglenastat
or CB-839, is a potent, selective, and orally bioavailable inhibitor of the mitochondrial enzyme
glutaminase 1 (GLS1).[1] It blocks the conversion of glutamine to glutamate, a critical step in
the metabolic pathway known as glutaminolysis.[2] By disrupting this pathway, Thespone
impairs the proliferation and survival of cancer cells that are highly dependent on glutamine for
energy and biosynthesis.[3][4]

Q2: Why is Thespone considered unstable in agueous solutions? A2: The primary challenge
with Thespone in aqueous solutions is its poor solubility rather than chemical degradation.[1] It
is a lipophilic molecule that is sparingly soluble or insoluble in agqueous buffers.[5][6] When a
concentrated stock solution (typically in DMSO) is diluted into an aqueous medium like cell
culture media or phosphate-buffered saline (PBS), the compound can precipitate if its solubility
limit is exceeded.[1][6] It is not recommended to store Thespone in agueous solutions for more
than a day.[1][6]

Q3: What is the recommended solvent for preparing Thespone stock solutions? A3: Dimethyl
sulfoxide (DMSO) is the universally recommended solvent for preparing concentrated stock
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solutions of Thespone.[1][2] The compound is highly soluble in DMSO, with concentrations of
100 mg/mL or higher being achievable.[7] It is critical to use anhydrous, high-purity DMSO, as
the solvent is hygroscopic and absorbed moisture can reduce Thespone's solubility.[1][7]

Q4: How should | store Thespone? A4: As a crystalline solid, Thespone is stable for years
when stored at -20°C.[6] Concentrated stock solutions in DMSO should be aliquoted to avoid
repeated freeze-thaw cycles and can be stored at -80°C for up to a year or at -20°C for up to
one month.[7][8] As mentioned, aqueous working solutions are not stable and should be
prepared fresh immediately before each experiment.[1]

Q5: What is the mechanism of action for Thespone? A5: Thespone is a non-competitive,
allosteric inhibitor of glutaminase 1 (GLS1), targeting both the KGA and GAC splice variants.[1]
[9] By inhibiting GLS1, it blocks the first step in glutaminolysis, which is the conversion of
glutamine into glutamate.[10] This action deprives cancer cells of a key fuel for the Tricarboxylic
Acid (TCA) cycle and the synthesis of other essential molecules, thereby leading to reduced
cell proliferation.[2][11]

Glutamine Thespone (CB-839) : Glutaminase (GLS1) :)
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Caption: Thespone (CB-839) inhibits GLS1, blocking glutamine conversion.
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Issue

Possible Cause(s)

Recommended Solution(s)

Precipitation upon dilution into

agueous medium.

1. Concentration Exceeds
Solubility: The final
concentration in the aqueous
medium is too high.[1]2.
Improper Dilution: Adding a
small volume of highly
concentrated DMSO stock
directly into a large volume of
aqueous buffer causes
localized supersaturation,
leading to the compound

"crashing out".[1][2]

1. Reduce Final Concentration:
Check the solubility limits (see
data tables below) and ensure
your working concentration is
achievable.2. Use Serial
Dilution: First, prepare an
intermediate dilution of the
DMSO stock in a smaller
volume of the aqueous
medium. Mix thoroughly to
ensure it is fully dissolved
before adding it to the final,

larger volume.[2]

Cloudy or hazy working

solution.

1. Temperature Fluctuation:
Solubility can decrease if the
temperature of the medium
drops.[1]2. Interaction with
Media Components: Certain
salts or proteins in complex
media may reduce solubility

over time.

1. Maintain Constant
Temperature: Ensure all
solutions are kept at the
appropriate experimental
temperature (e.g., 37°C for cell
culture).[1]2. Prepare Fresh:
Make the working solution
immediately before adding it to
your experimental setup to

minimize interaction time.
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Inconsistent experimental

results.

1. Inaccurate Stock
Concentration: Thespone
powder may not have fully
dissolved in DMSO, or the
DMSO may have absorbed
water.[7]2. Degradation of
Working Solution: Using an
agueous working solution that
was not prepared fresh for

each experiment.[6]

1. Ensure Complete
Dissolution: When preparing
the DMSO stock, vortex
thoroughly and use sonication
if necessary to ensure all solid
is dissolved.[5] Always use
fresh, anhydrous DMSO.[7]2.
Always Prepare Fresh: Discard
any unused aqueous dilutions.
Prepare a new working
solution from the DMSO stock

for every experiment.[1]

Cell toxicity observed in

vehicle control.

1. High Final DMSO
Concentration: The final

concentration of DMSO in the

cell culture medium is too high.

1. Minimize DMSO: Keep the
final concentration of DMSO in
the culture medium below
0.5%, and ideally below 0.1%,
to prevent solvent-induced
cytotoxicity.[1][2] Always
include a vehicle control with
the same final DMSO
concentration in your

experiments.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Thespone Stock

Solution in DMSO

This protocol details the standard procedure for preparing a concentrated stock solution for in

vitro use.

Materials:

e Thespone (CB-839) crystalline solid (MW: 571.58 g/mol )

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)[2]
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o Vortex mixer

e Sonicator (optional)[5]

 Sterile microcentrifuge tubes or cryovials
Procedure:

o Equilibrate: Allow the vial of solid Thespone and the anhydrous DMSO to reach room
temperature before opening to prevent moisture condensation.[2]

o Weigh: Accurately weigh the desired amount of Thespone powder in a sterile tube. For
example, to prepare 1 mL of a 10 mM solution, weigh 5.72 mg.[2]

» Dissolve: Add the appropriate volume of anhydrous DMSO to the powder.

e Mix: Vortex the solution vigorously until the solid is completely dissolved. If dissolution is
slow, sonication is recommended to facilitate the process.[5]

» Store: Aliquot the stock solution into single-use volumes in sterile cryovials to avoid repeated
freeze-thaw cycles. Store at -80°C for long-term stability (up to 1 year).[7][8]

Protocol 2: Preparation of a Working Solution for In Vitro
Cell-Based Assays

This protocol describes the serial dilution method to prevent precipitation when preparing
aqueous working solutions.
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Start: Frozen 10 mM
Thespone in DMSO Stock

.

1. Thaw stock aliquot
at room temperature

.

2. Prepare intermediate dilution
in fresh DMSO (e.g., 1 mM)

3. Dilute intermediate solution
into final aqueous medium

(e.g., cell culture medium)

——
-

Prepare vehicle control [N
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4. Mix thoroughly

5. Use immediately in experiment

Click to download full resolution via product page

Caption: Workflow for preparing Thespone working solutions for cell assays.[2]

Protocol 3: Preparation of a Formulation for In Vivo
Animal Studies

Due to its poor aqueous solubility, Thespone requires a specific formulation for oral
administration in animal models. The following is a commonly cited suspension formulation.

Materials:

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1235297?utm_src=pdf-body-img
https://www.benchchem.com/product/b1235297?utm_src=pdf-body
https://www.benchchem.com/pdf/SPC_839_CB_839_Telaglenastat_Application_Notes_for_DMSO_Based_Studies.pdf
https://www.benchchem.com/product/b1235297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Thespone (CB-839) powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)

Saline (0.9% NacCl) or ddH20
Procedure (for a 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline formulation):[5]

o Dissolve Thespone: Weigh the required amount of Thespone and dissolve it completely in
DMSO.

e Add PEG300: Add PEG300 to the DMSO solution and mix thoroughly until the solution is
clear.

e Add Tween 80: Add Tween 80 to the mixture and mix again until clear.

e Add Saline: Slowly add the saline to the mixture while vortexing or stirring to form a stable
suspension. The final mixture should be used immediately for optimal results.[7]

Reference Data

Table 1: Physicochemical Properties of Thespone (CB-839)

Property Value Reference(s)
Molecular Formula C26H24F3N703S [3][6]
Molecular Weight 571.58 g/mol

Appearance Crystalline solid [6]

Purity (HPLC) >98%

Table 2: Solubility Data for Thespone (CB-839)
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Solvent | System Maximum Concentration Reference(s)
DMSO ~121.3 mg/mL (212.2 mM) [5]
Dimethyl Formamide ~10 mg/mL [6]
Water Insoluble [7]
Ethanol Insoluble [7]
1:2 DMSO:PBS (pH 7.2) ~0.33 mg/mL [6]
In Vivo Formulation?t 9.3 mg/mL (16.27 mM) [5]

1Formulation: 10% DMSO +
40% PEG300 + 5% Tween 80
+ 45% Saline

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thespone (Telaglenastat, CB-839) Technical Support
Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235297#overcoming-thespone-instability-in-
agueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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